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Compound of Interest

Compound Name: Lamotrigine N-Acetate

CAS No.: 77668-57-6

Cat. No.: B033483

Get Quote

Executive Summary & Core Directive
Lamotrigine N-Acetate (CAS: 113170-86-8) is a primary metabolite and impurity of the

anticonvulsant Lamotrigine.[1] While often handled in small quantities for analytical standards

or metabolic studies, it retains the potent biological activity and environmental persistence of its

parent compound.

The Golden Rule: Treat Lamotrigine N-Acetate as a High-Potency Pharmaceutical Compound

(HPPC). Under the "Precautionary Principle" of laboratory safety, you must manage this

substance as Hazardous Pharmaceutical Waste, regardless of whether it is explicitly named on

local "P-lists" or "U-lists."

Immediate Action Required:

STOP: Do not dispose of down the drain. (High Aquatic Toxicity).[1][2]

STOP: Do not mix with oxidizing agents.[1][3][4]
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GO: Segregate into "Toxic/RCRA Hazardous" waste streams destined for High-Temperature

Incineration.[1]

Hazard Identification & Technical Profile
To ensure safe handling, you must understand the chemical nature of the waste you are

generating.[1]

Parameter Specification Operational Implication

Chemical Structure Phenyltriazine derivative

Nitrogen-rich; potential for NOx

formation during combustion

(requires scrubbed

incineration).[1]

Physical State Solid (Powder)

High risk of inhalation if

aerosolized.[1] Use a Weighing

Hood/BSC.

GHS Classification
Acute Tox. 3 (Oral); Aquatic

Chronic 3

Toxic if swallowed. Harmful to

aquatic life with long-lasting

effects.[1][5]

DOT Shipping Name
UN2811, Toxic solids, organic,

n.o.s.[1]

Required for waste

manifesting.[1][3][4]

Solubility
Low in water; Soluble in

Methanol/ACN

Water alone is insufficient for

decontamination.[1]

Pre-Disposal: Segregation & Storage Logic
Effective disposal starts at the bench.[1] Mixing incompatible waste streams is the most

common cause of laboratory accidents and regulatory fines.

The Segregation Protocol[6][7][8]
Primary Container: Use High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid

standard LDPE bags for long-term storage of potent solids as micro-tears can release dust.

[1]
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Labeling: The container must be labeled "Hazardous Waste - Toxic" immediately upon the

first addition of waste.[1]

Incompatibility: Keep separate from Strong Oxidizers (e.g., Peroxides, Nitric Acid).[1] The

triazine ring can react vigorously with strong oxidizers.[1]

Decision Logic: Waste Stream Routing
The following diagram illustrates the mandatory workflow for classifying and routing

Lamotrigine N-Acetate waste.
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Figure 1: Decision logic for segregating Lamotrigine N-Acetate waste streams to ensure

compliance with RCRA and safety standards.

Detailed Disposal Procedures
Scenario A: Solid Waste (Pure Substance, Expired
Standards)[1]

Context: Disposal of expired reference standards or excess powder.[1][6]

Protocol:

Do not empty the vial.[1] Dispose of the substance within its original primary container

(vial) to minimize dust exposure.[1]

Place the capped vial into a clear, sealable secondary bag (e.g., Ziploc).

Place this bag into the Solid Toxic Waste Drum (typically a wide-mouth HDPE drum).[1]

Documentation: Log the weight (in grams) on the waste tag.

Scenario B: Liquid Waste (HPLC Effluent, Stock
Solutions)[1]

Context: Solutions in Methanol, Acetonitrile, or DMSO.

Protocol:

Ensure the waste solvent carboy is compatible (e.g., HDPE or Safety Coated Glass).[1]

Pour liquid waste slowly into the carboy using a funnel in a fume hood. Avoid splashing.

Rinse: Triple rinse the empty stock vessel with a small volume of Methanol. Add this

rinsate to the waste carboy.[1]

Cap Tightly: Do not leave funnels in waste containers.
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Documentation: List "Lamotrigine N-Acetate" as a trace contaminant (<1%) and the

primary solvent (e.g., "Methanol 99%") on the tag.[1]

Scenario C: Contaminated Debris (Gloves, Wipes, Weigh
Boats)[1]

Protocol:

All disposables that contacted the substance must be treated as hazardous waste.[1]

Do not place in regular trash.[1]

Collect in a dedicated "Chemically Contaminated Debris" bag/bin.[1]

Decontamination & Spill Management
Because Lamotrigine N-Acetate has low water solubility, standard soap and water cleaning is

often ineffective for glassware or spill cleanup, potentially leaving active residue.[1]

Decontamination Solvent[10]
Primary Solvent: Methanol (MeOH) or Acetonitrile (ACN).[1]

Secondary Wash: Soap and warm water.[1]

Emergency Spill Protocol (Dry Powder)
Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[1]

PPE: Don double nitrile gloves, lab coat, safety goggles, and an N95 respirator (or half-mask

with P100 filters) if outside a fume hood.[1]

Contain: Cover the spill with a damp paper towel (dampened with water or methanol) to

prevent dust aerosolization.[1] Do not dry sweep.[1]

Clean: Scoop up the damp material and place it in a hazardous waste bag.[1]

Wash: Wipe the surface 3 times with Methanol-soaked wipes, then once with soap and

water.[1] Dispose of all wipes as hazardous solid waste.[1]
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Regulatory Compliance (RCRA & EPA)
While Lamotrigine is not explicitly listed on the EPA's P-list (acutely hazardous) or U-list (toxic),

it falls under the Pharmaceutical Waste Rule (40 CFR Part 266 Subpart P) in many

jurisdictions.[1]

Waste Code Assignment: If your facility does not use Subpart P, the default classification for

the pure substance often defaults to D001 (Ignitable, if in solvent) or Non-RCRA Regulated

Toxic Waste.[1]

Best Practice: Many institutions voluntarily manage this as State-Regulated Hazardous

Waste or assign a generic "Toxic" profile to ensure incineration.[1]

Prohibition: Under 40 CFR § 261.4(a)(1)(ii) and local POTW regulations, sewering (flushing)

of pharmaceuticals is strictly prohibited due to the inability of water treatment plants to filter

complex aromatic rings, leading to bioaccumulation in aquatic life.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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